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Compound of Interest

2-[2-(2-

Compound Name: Methoxyethoxy)ethoxy]phenylamin
e

CAS No.: 126415-03-0

Cat. No.: B1317545

Get Quote

Executive Summary

This Application Note details the high-purity synthesis of 2-[2-(2-
Methoxyethoxy)ethoxy]phenylamine (CAS: 102803-31-6 / 126415-03-0), a critical
PEGylated aniline linker used in the development of heterobifunctional crosslinkers, PROTAC®

linkers, and supramolecular ligands.

The protocol prioritizes the Nitro-Reduction Route, ensuring regioselective control and
scalability. Unlike direct alkylation of aminophenols, which suffers from competing N-alkylation,
this route utilizes the nitro group as a "masked" amine, guaranteeing exclusive O-alkylation.
The resulting aniline is a versatile nucleophile for further conjugation.

Retrosynthetic Analysis & Strategy

The synthesis is disconnected into two strategic phases:
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o O-Alkylation: Introduction of the diethylene glycol monomethyl ether chain onto the aromatic
ring.

o Chemoselective Reduction: Conversion of the nitro group to the primary amine without
cleaving the ether linkages.

Pathway Visualization:

2-Nitrophenol Step 1: K2CO3, DMF

(Starting Material) w» Step 2: H2 (1 atm), PdIC
Intermediate: MeOH, RT > Target:
/ 1-[2-(2-Methoxyethoxy)ethoxy]-2-nitrobenzene 2-[2-(2-Methoxyethoxy)ethoxy]phenylamine

1-Bromo-2-(2-methoxyethoxy)ethane
(Alkylation Agent)

Click to download full resolution via product page

Figure 1: Two-step synthetic pathway ensuring exclusive O-alkylation.

Experimental Protocols
Step 1: Synthesis of 1-[2-(2-Methoxyethoxy)ethoxy]-2-
hitrobenzene

Rationale: We utilize Potassium Carbonate (K2COs) in DMF. The carbonate base is sufficient to
deprotonate the phenol (pKa ~7.2) without promoting elimination of the alkyl halide. DMF
provides the necessary polarity to solvate the phenoxide anion, enhancing the rate of the S_N2
displacement.

Materials:

2-Nitrophenol (1.0 eq)

1-Bromo-2-(2-methoxyethoxy)ethane (1.2 eq)

Potassium Carbonate (anhydrous, 2.0 eq)

Potassium lodide (KI) (0.1 eq) — Catalyst to generate reactive alkyl iodide in situ.
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o DMF (Dimethylformamide), anhydrous (5 mL per gram of substrate)
Protocol:

e Setup: Charge a dry round-bottom flask equipped with a magnetic stir bar and a reflux
condenser.

e Solubilization: Add 2-Nitrophenol (e.g., 13.9 g, 100 mmol) and anhydrous DMF (70 mL). Stir
until dissolved.

o Deprotonation: Add K2COs (27.6 g, 200 mmol) and Kl (1.66 g, 10 mmol). The mixture will
turn bright yellow/orange due to phenoxide formation. Stir at Room Temperature (RT) for 15
minutes.

o Alkylation: Add 1-Bromo-2-(2-methoxyethoxy)ethane (22.0 g, 120 mmol) dropwise via
syringe or addition funnel.

e Reaction: Heat the mixture to 90°C under an inert atmosphere (N2 or Ar). Monitor by TLC
(30% EtOAc/Hexanes) or HPLC. Reaction time is typically 4-6 hours.

o Workup:
o Cool to RT. Pour the mixture into ice-cold water (300 mL).
o Extract with Ethyl Acetate (3 x 100 mL).

o Wash the combined organic layers with water (2 x 100 mL) and brine (1 x 100 mL) to
remove DMF.

o Dry over anhydrous Na=SOs, filter, and concentrate under reduced pressure.

 Purification: The crude yellow oil is usually sufficiently pure (>95%). If necessary, purify via
flash chromatography (SiO2, Hexanes:EtOAc 80:20).

Expected Yield: 85-92% Appearance: Yellow oil.
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Step 2: Reduction to 2-[2-(2-
Methoxyethoxy)ethoxy]phenylamine

Rationale: Catalytic hydrogenation (Pd/C + Hz) is the "Gold Standard" for cleanliness. It avoids
the iron oxide sludge associated with Fe/HCI reductions and the toxicity of Tin (Sn) salts.

Materials:

 Nitro Intermediate from Step 1 (1.0 eq)

e 10% Palladium on Carbon (Pd/C) (5-10 wt% loading relative to substrate)
e Methanol (MeOH) (10 mL per gram of substrate)

e Hydrogen Gas (Hz) (Balloon pressure or 1-2 bar)

Protocol:

o Setup: Dissolve the nitro intermediate (e.g., 24 g, ~100 mmol) in MeOH (240 mL) in a
hydrogenation flask or thick-walled round-bottom flask.

o Catalyst Addition: Carefully add 10% Pd/C (2.4 g) under an inert blanket (Argon/Nitrogen).
Caution: Dry Pd/C is pyrophoric in the presence of methanol vapors.

e Hydrogenation:
o Purge the vessel with Nitrogen (3 cycles).
o Purge the vessel with Hydrogen (3 cycles).
o Stir vigorously under Hz atmosphere (balloon is sufficient) at RT for 12—18 hours.

e Monitoring: Monitor by TLC. The yellow nitro spot will disappear, and a polar, UV-active
amine spot will appear (stains purple with Ninhydrin).

o Workup:
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o Filter the mixture through a pad of Celite® to remove the catalyst. Wash the pad with

MeOH.[1]

o Concentrate the filtrate under reduced pressure.[2]

o Purification:

o The product is an oil that may darken on standing.

o Distillation: High vacuum distillation (0.1-0.5 mmHg, ~130-140°C) provides the highest

o Alternative: Pass through a short plug of basic alumina if distillation is not feasible.

Expected Yield: 90-95% Appearance: Pale yellow to colorless oil.

Analytical Data & Characterization

Table 1: Expected NMR Parameters (CDClIs)

Nucleus Shift (6 ppm) Multiplicity Integration Assignment
) Aromatic Ring
1H 6.70 — 6.85 Multiplet 4H
(Ar-H)
1H 4.15 Triplet 2H Ar-O-CH2-CHz2
1H 3.85 Triplet 2H Ar-O-CH2-CH2-O
-NH:z
1H 3.80 Broad Singlet 2H
(Exchangeable)
) -O-CHz2-CHz-
1H 3.65-3.75 Multiplet 2H
OMe
] -O-CH2-CHa2-
1H 3.55 - 3.60 Multiplet 2H
OMe
1H 3.38 Singlet 3H -OCHs

Mass Spectrometry (ESI-MS):
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e Formula: C11H17NO3[3]

e Molecular Weight: 211.26 g/mol [4]

e Observed [M+H]*: 212.3 m/z

Critical Troubleshooting & Optimization
Issue 1: Incomplete Alkylation (Step 1)

e Cause: Presence of water in DMF or old K2COs.

e Fix: Use anhydrous DMF and freshly ground K2COs. Add 0.1 eq of 18-Crown-6 to complex
potassium and increase anion nucleophilicity.

Issue 2: Aniline Oxidation (Step 2)
o Cause: Electron-rich anilines oxidize easily in air (turning brown/black).

» Fix: Store the final product under Argon at -20°C. If the oil is dark, dissolve in Et2O and
extract with 1M HCI. Wash the aqueous layer with Et20, then basify (NaOH) and re-extract
the amine. This "Acid-Base" wash removes non-basic oxidative impurities.

Issue 3: Removal of DMF
o Cause: DMF lingers after extraction.

¢ Fix: Wash the organic layer 3x with water. If trace DMF remains (visible in NMR at
2.9/2.8/8.0 ppm), azeotrope with heptane on the rotovap.

Safety & Handling

e 2-Nitrophenol: Toxic if swallowed. Causes skin irritation.
» Alkyl Bromides: Potential alkylating agents (mutagenic). Handle in a fume hood.

o Pd/C: Pyrophoric. Keep wet with water or solvent when exposing to air. Dispose of in a
dedicated catalyst waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carvedilol and tamsulosin - Google Patents [patents.google.com]

o To cite this document: BenchChem. [2-[2-(2-Methoxyethoxy)ethoxy]phenylamine synthesis
protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1317545/docs#2-2-2-methoxyethoxy-ethoxy-
phenylamine-synthesis-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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